A rolling circle amplification-based DNA machine for miRNA screening coupling catalytic hairpin assembly with DNAzyme formation†
Chemical Communications Pub Date: 2014-01-27 DOI: 10.1039/C3CC49873E
Abstract
A novel DNA nanomachine based on the linear rolling circle amplification strategy was designed for sensitive screening of microRNA (miRNA) at an ultralow concentration coupling catalytic hairpin assembly (CHA) with DNAzyme formation.
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Journal Nameļ¼Chemical Communications
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CAS no.: 151055-86-6
